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Compound of Interest

Compound Name: 16-O-Methylcafestol

Cat. No.: B593698

Essential Safety and Handling Guide for 16-O-
Methylcafestol

This document provides crucial safety and logistical information for the handling and disposal
of 16-O-Methylcafestol (CAS No. 108214-28-4). The following procedural guidance is
intended for researchers, scientists, and drug development professionals to ensure safe
laboratory operations.

Hazard Identification and Safety Data

According to the Globally Harmonized System (GHS), 16-O-Methylcafestol is not classified as
a hazardous substance.[1] However, adherence to standard laboratory safety protocols is
essential. The following table summarizes the primary safety ratings.
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Hazard ) ]
o Rating System Interpretation
Classification
No hazard beyond
Health 0 NFPA, HMIS that of ordinary
combustible material.
N Will not burn under
Flammability 0 NFPA, HMIS ) -
normal fire conditions.
Normally stable, even
o under fire exposure
Reactivity 0 NFPA, HMIS » ]
conditions, and is not
reactive with water.
Slightly hazardous for
Water Hazard Class 1 Self-assessment

water.

Chemical and Physical Properties

Property Value
CAS Number 108214-28-4
Molecular Formula C21H3003][1]

Molecular Weight

330.46 g/mol [1]

Appearance

White to off-white powder[2]

Storage Class

11 - Combustible Solids

Storage Temperature

Store at -20°CJ[2]

Operational and Disposal Plans

The following sections provide step-by-step procedures for the safe handling and disposal of

16-O-Methylcafestol.

Personal Protective Equipment (PPE) Plan
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While 16-O-Methylcafestol is not classified as hazardous, a cautious approach requires the
use of standard laboratory PPE to minimize any potential for exposure.

o Eye Protection: Wear safety glasses with side shields or goggles that are compliant with
government standards such as NIOSH (US) or EN 166 (EU).[1]

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn.[3] Due to a
lack of specific permeation data, gloves should be inspected before use and replaced
immediately if contaminated or damaged.[4]

o Body Protection: A standard laboratory coat should be worn to prevent skin contact.[4]
Ensure it is properly buttoned.

» Respiratory Protection: Under conditions of normal use and with adequate ventilation,
respiratory protection is not required. If fine dust may be generated, a NIOSH-approved N95
respirator may be used.

Operational Plan: Step-by-Step Handling Procedures

1. Receiving and Storage:
e Step 1: Upon receipt, visually inspect the container for any damage or leaks.

o Step 2: Store the container in a cool, dry, and well-ventilated place as recommended.[1] The
compound should be stored at -20°C for long-term stability.[2]

o Step 3: Keep the container tightly sealed to prevent contamination.[1]
2. Preparation and Use:
o Step 1: Before handling, ensure all required PPE is correctly worn.

o Step 2: Handle the compound in a well-ventilated area, preferably within a chemical fume
hood to avoid inhalation of any fine powder.

o Step 3: Avoid the formation of dust during weighing and transfer.[1]

o Step 4: After handling, wash hands thoroughly with soap and water.
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3. Spill Response:

Step 1: In case of a spill, ensure the area is well-ventilated.

Step 2: For a dry spill, carefully sweep up the material to avoid generating dust.[1]

Step 3: Place the swept material into a suitable, labeled, and closed container for disposal.

[1]

Step 4: Clean the spill area with a damp cloth. Do not allow the product to enter drains.[1]

Disposal Plan: Step-by-Step Procedures

1. Waste Collection:

o Step 1: Collect all waste material (including spilled compound and contaminated disposables
like gloves and wipes) in a suitable, clearly labeled, and closed container.[1]

» Step 2: Store the waste container in a designated, secure area away from incompatible
materials.

2. Final Disposal:

o Step 1: Dispose of the chemical waste in accordance with all applicable federal, state, and
local environmental regulations.

e Step 2: Do not dispose of the material down the drain or into the environment.[1] It is slightly
hazardous to water.

First Aid Measures

In the event of exposure, follow these immediate procedures. No special measures are
generally required, and no delayed symptoms have been identified.

 Inhalation: Move the person to fresh air. If any symptoms or complaints arise, consult a
doctor.
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» Skin Contact: Wash the affected area with soap and plenty of water. The product is generally
not an irritant.[1]

o Eye Contact: Immediately rinse the opened eye for several minutes under running water.

 Ingestion: Rinse the mouth with water. Never give anything by mouth to an unconscious
person. If symptoms persist, seek medical advice.[1]

Workflow Visualization

The following diagram illustrates the complete lifecycle for handling 16-O-Methylcafestol in a
laboratory setting.
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Caption: Workflow for Safe Handling and Disposal of 16-O-Methylcafestol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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